Cas no 2248281-56-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(sulfamoylamino)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(sulfamoylamino)acetate
• CAS No: 2248281-56-1
• MF: C₁₀H₉N₃O₆S
• MW: 299.259960889816
• CID: 6255798
• PubChem ID: 165726358
• Update Time: 2025-10-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(sulfamoylamino)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(sulfamoylamino)acetate
• EN300-6513349
• 2248281-56-1

• Inchi： 1S/C10H9N3O6S/c11-20(17,18)12-5-8(14)19-13-9(15)6-3-1-2-4-7(6)10(13)16/h1-4,12H,5H2,(H2,11,17,18)
• InChI Key： PVPPYZGRYPHDNB-UHFFFAOYSA-N
• SMILES： S(N)(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 299.02120619g/mol
• Monoisotopic Mass: 299.02120619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 144Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(sulfamoylamino)acetate

Exploring the Potential of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(Sulfamoylamino)Acetate: A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(sulfamoylamino)acetate is a compound with the CAS number No. 2248281-56-1, which has garnered significant attention in recent scientific research due to its unique structural properties and potential applications in various fields. This compound belongs to the class of isoindole derivatives, which are known for their versatility in organic synthesis and their role in drug discovery. The isoindole moiety in this compound contributes to its stability and reactivity, making it a valuable component in the development of bioactive molecules.

The structure of 1,3-dioxo-2,3-dihydro-1H-isoindol is characterized by a bicyclic system with two oxygen atoms in the dioxo positions. This arrangement not only enhances the compound's stability but also provides a platform for further functionalization. The presence of the sulfamoylamino group introduces additional functionality, enabling interactions with biological systems. Recent studies have highlighted the importance of such groups in modulating pharmacokinetic properties and enhancing bioavailability.

One of the most promising aspects of No. 2248281-56-1 is its potential as a precursor in medicinal chemistry. Researchers have explored its role in synthesizing bioactive compounds with anti-inflammatory, antitumor, and antimicrobial activities. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Moreover, the sulfamoylaminoacetate moiety has been shown to play a critical role in enhancing the solubility and permeability of the compound. This is particularly important for drug delivery systems where bioavailability is a limiting factor. Advanced computational studies have revealed that the spatial arrangement of functional groups in No. 2248281-56-1 allows for optimal interaction with cellular membranes, facilitating efficient uptake into target cells.

In terms of synthesis, recent advancements have focused on developing scalable and environmentally friendly methods for producing No. 2248281-56-1. Traditional approaches often involve multi-step reactions with harsh conditions; however, modern techniques leveraging catalytic processes and green chemistry principles have significantly improved yield and purity. For example, researchers at Stanford University reported a one-pot synthesis method utilizing microwave-assisted conditions, which not only reduces reaction time but also minimizes waste generation.

The application of No. 2248281-56-1 extends beyond medicinal chemistry into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Preliminary studies suggest that derivatives of this compound could serve as efficient charge transport materials in organic solar cells and light-emitting diodes (LEDs). These findings open new avenues for exploring its utility in sustainable energy technologies.

Despite its immense potential, challenges remain in fully harnessing the capabilities of No. 2248281-56-1. Issues such as scalability for industrial production and long-term stability under physiological conditions require further investigation. Collaborative efforts between academic institutions and industry partners are essential to address these bottlenecks and accelerate its transition from laboratory research to real-world applications.

In conclusion, No. 2248281-56-1, or 1,3-dioxo-2,3-dihydro-1H_isoindol_yl_ sultanamide acetate, represents a versatile building block with wide-ranging applications across multiple disciplines. Its structural features and functional groups make it an attractive candidate for drug development and material science innovations. As research continues to uncover its full potential, this compound stands at the forefront of cutting-edge scientific advancements.